Cas no 104165-94-8 (sodium 2-oxo-4-phenylbutanoate)

• Product Name: sodium 2-oxo-4-phenylbutanoate
• CAS No: 104165-94-8
• MF: C₁₀H₉NaO₃
• MW: 200.166434049606
• MDL: MFCD27952514
• CID: 829782
• PubChem ID: 23684939
• Update Time: 2026-04-29

sodium 2-oxo-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-oxo-, sodium salt
• -OXO-4-PHENYLBUTANOIC ACID.SODIUM SALT
• alpha-Oxo-benzenebutanoic acid sodium salt
• alpha-Oxo-4-phenylbutanoic acid sodium salt
• sodium 2-oxo-4-phenylbutanoate

• MDL： MFCD27952514
• Inchi： InChI=1S/C10H10O3.Na/c11-9(10(12)13)7-6-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H,12,13);/q;+1/p-1
• InChI Key： KIZSTJRNCSLBOD-UHFFFAOYSA-M
• SMILES： C1=CC=C(C=C1)CCC(=O)C(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives